molecular formula C14H19BO5 B6172453 2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]acetic acid CAS No. 1416367-05-9

2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]acetic acid

Cat. No. B6172453
CAS RN: 1416367-05-9
M. Wt: 278.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]acetic acid” is a chemical compound. It is related to the compound “tert-Butyl 3-((3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yloxy)methyl)pyrrolidine-1-carboxylate” which has an empirical formula of C21H33BN2O5 and a molecular weight of 404.31 .


Chemical Reactions Analysis

Compounds with a 1,3,2-dioxaborolane group, like “this compound”, are often used in borylation reactions. For example, they can react with alkylbenzenes in the presence of a palladium catalyst to form pinacol benzyl boronate . They can also undergo hydroboration of alkyl or aryl alkynes and alkenes in the presence of transition metal catalysts .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]acetic acid involves the reaction of 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol with chloroacetic acid in the presence of a base to form the intermediate 2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]acetic acid chloride. This intermediate is then treated with sodium hydroxide to yield the final product, 2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]acetic acid.", "Starting Materials": [ "3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol", "Chloroacetic acid", "Base (e.g. triethylamine)", "Sodium hydroxide" ], "Reaction": [ "Step 1: 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol is reacted with chloroacetic acid in the presence of a base (e.g. triethylamine) to form the intermediate 2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]acetic acid chloride.", "Step 2: The intermediate 2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]acetic acid chloride is treated with sodium hydroxide to yield the final product, 2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]acetic acid." ] }

CAS RN

1416367-05-9

Molecular Formula

C14H19BO5

Molecular Weight

278.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.